![molecular formula C26H27N3O4S B303942 Ethyl 1-{1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-dioxo-3-pyrrolidinyl}-3-piperidinecarboxylate](/img/structure/B303942.png)
Ethyl 1-{1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-dioxo-3-pyrrolidinyl}-3-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-{1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-dioxo-3-pyrrolidinyl}-3-piperidinecarboxylate, also known as EPP, is a synthetic compound that has attracted attention in scientific research due to its potential therapeutic applications. EPP belongs to the class of pyrrolidinecarboxylates and has been found to exhibit various biochemical and physiological effects. Additionally, this paper will explore the scientific research applications of EPP and list possible future directions for its use in various fields.
Mechanism of Action
The exact mechanism of action of Ethyl 1-{1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-dioxo-3-pyrrolidinyl}-3-piperidinecarboxylate is not fully understood. However, it has been found that this compound acts on various receptors in the body, including the GABA receptor and the NMDA receptor. This compound has been found to enhance the activity of the GABA receptor, which is responsible for inhibiting the activity of neurons in the brain. Additionally, this compound has been found to block the activity of the NMDA receptor, which is responsible for excitatory neurotransmission in the brain.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. This compound has been found to exhibit anticonvulsant properties, making it a potential candidate for the treatment of epilepsy. Additionally, this compound has been found to exhibit analgesic properties, making it a potential candidate for the treatment of pain. This compound has also been found to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. This compound has been found to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been found to exhibit anticancer properties, making it a potential candidate for cancer treatment.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 1-{1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-dioxo-3-pyrrolidinyl}-3-piperidinecarboxylate in lab experiments is its ability to exhibit various biochemical and physiological effects, making it a potential candidate for therapeutic applications. Additionally, this compound has been found to have low toxicity, making it a safe compound to use in lab experiments. However, one limitation of using this compound in lab experiments is its complex synthesis method, which can make it difficult to obtain in large quantities. Additionally, the exact mechanism of action of this compound is not fully understood, making it difficult to study its effects in detail.
Future Directions
There are several future directions for the use of Ethyl 1-{1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-dioxo-3-pyrrolidinyl}-3-piperidinecarboxylate in various fields. In the field of neuroscience, this compound could be studied further for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In the field of cancer research, this compound could be studied further for its potential use in cancer treatment. Additionally, this compound could be studied further for its potential use in the treatment of pain and inflammatory diseases. Further research could also be conducted to better understand the mechanism of action of this compound and its effects on various receptors in the body.
Conclusion
In conclusion, this compound is a synthetic compound that has attracted attention in scientific research due to its potential therapeutic applications. This compound has been found to exhibit various biochemical and physiological effects, making it a potential candidate for the treatment of various diseases. This compound has a complex synthesis method and its exact mechanism of action is not fully understood. However, further research could be conducted to better understand the potential uses of this compound in various fields.
Synthesis Methods
Ethyl 1-{1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-dioxo-3-pyrrolidinyl}-3-piperidinecarboxylate can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 6-methyl-1,3-benzothiazol-2-amine with 4-chlorobenzophenone to form 4-(6-methyl-1,3-benzothiazol-2-yl)phenyl)ketone. The second step involves the reaction of 4-(6-methyl-1,3-benzothiazol-2-yl)phenyl)ketone with ethyl 3-piperidinecarboxylate to form ethyl 1-(4-(6-methyl-1,3-benzothiazol-2-yl)phenyl)-3-piperidinecarboxylate. The final step involves the reaction of ethyl 1-(4-(6-methyl-1,3-benzothiazol-2-yl)phenyl)-3-piperidinecarboxylate with oxalyl chloride to form this compound.
Scientific Research Applications
Ethyl 1-{1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-dioxo-3-pyrrolidinyl}-3-piperidinecarboxylate has been found to exhibit various biochemical and physiological effects, making it a potential candidate for therapeutic applications. This compound has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. Additionally, this compound has been found to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been found to exhibit anticancer properties, making it a potential candidate for cancer treatment.
properties
Molecular Formula |
C26H27N3O4S |
---|---|
Molecular Weight |
477.6 g/mol |
IUPAC Name |
ethyl 1-[1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-dioxopyrrolidin-3-yl]piperidine-3-carboxylate |
InChI |
InChI=1S/C26H27N3O4S/c1-3-33-26(32)18-5-4-12-28(15-18)21-14-23(30)29(25(21)31)19-9-7-17(8-10-19)24-27-20-11-6-16(2)13-22(20)34-24/h6-11,13,18,21H,3-5,12,14-15H2,1-2H3 |
InChI Key |
LXFPODKHXRYDPX-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1CCCN(C1)C2CC(=O)N(C2=O)C3=CC=C(C=C3)C4=NC5=C(S4)C=C(C=C5)C |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)C2CC(=O)N(C2=O)C3=CC=C(C=C3)C4=NC5=C(S4)C=C(C=C5)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.